Cas no 1096942-33-4 (5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran)
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- (2,5-dichlorophenyl)-(2,3-dihydro-1-benzofuran-5-yl)methanone
- 5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran
- Z385418870
- EN300-85727
- AKOS005925091
- CS-0263243
- 1096942-33-4
- 5-[(2,5-dichlorophenyl)carbonyl]-2,3-dihydro-1-benzofuran
- 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran
-
- Inchi: 1S/C15H10Cl2O2/c16-11-2-3-13(17)12(8-11)15(18)10-1-4-14-9(7-10)5-6-19-14/h1-4,7-8H,5-6H2
- InChI Key: WWNMPQMGUGAXFS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(C1C=CC2=C(C=1)CCO2)=O)Cl
Computed Properties
- Exact Mass: 292.006
- Monoisotopic Mass: 292.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 4.5
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D439135-10mg |
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D439135-50mg |
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D439135-100mg |
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-85727-0.05g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 0.05g |
$155.0 | 2025-02-19 | |
| Enamine | EN300-85727-0.1g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 0.1g |
$232.0 | 2025-02-19 | |
| Enamine | EN300-85727-0.25g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 0.25g |
$331.0 | 2025-02-19 | |
| Enamine | EN300-85727-0.5g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 0.5g |
$524.0 | 2025-02-19 | |
| Enamine | EN300-85727-1.0g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 1.0g |
$671.0 | 2025-02-19 | |
| Enamine | EN300-85727-2.5g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 2.5g |
$1315.0 | 2025-02-19 | |
| Enamine | EN300-85727-5.0g |
5-(2,5-dichlorobenzoyl)-2,3-dihydro-1-benzofuran |
1096942-33-4 | 95.0% | 5.0g |
$1945.0 | 2025-02-19 |
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran
Introduction to 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran (CAS No. 1096942-33-4)
5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran, identified by the chemical identifier CAS No. 1096942-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran class of molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran, particularly the presence of chloro substituents on the benzoyl group and the dihydrobenzofuran core, contribute to its unique chemical properties and reactivity.
The synthesis of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of chloro groups at the 2 and 5 positions of the benzoyl moiety enhances the electrophilicity of the molecule, making it a valuable intermediate in various synthetic pathways. Additionally, the dihydrobenzofuran ring system provides a scaffold that can be further modified to explore different pharmacophores and biological activities.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran aligns well with this trend, as it combines the bioisosteric properties of benzofuran with the electron-withdrawing effect of the chlorobenzoyl group.
One of the most compelling aspects of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran is its potential as a building block in drug discovery. The presence of reactive sites on its structure allows for further functionalization, enabling chemists to design novel molecules with tailored biological activities. For instance, recent research has shown that derivatives of this compound can interact with specific enzymatic targets involved in cancer progression, suggesting their therapeutic relevance.
The chemical stability and solubility profile of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran also make it an attractive candidate for further development. Its ability to dissolve in common organic solvents facilitates its use in various synthetic protocols and high-throughput screening assays. Moreover, its stability under different storage conditions ensures that it remains viable for extended periods, which is crucial for long-term research projects.
From a computational chemistry perspective, 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action at the molecular level. For example, computational simulations have revealed that this compound can form stable hydrogen bonds with key residues on target proteins, which is essential for achieving potent pharmacological effects.
The synthesis and characterization of 5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran have also contributed to advancements in green chemistry principles. Researchers have explored environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These efforts align with the broader goal of developing sustainable methodologies in pharmaceutical chemistry.
In conclusion, 5-(2,5-Dichlorobenzoyl)-2 3 dihydro 1 benzofuran (CAS No 1096942334) represents a promising compound with significant potential in medicinal chemistry and drug development Its unique structural features bioisosteric properties and synthetic versatility make it a valuable tool for exploring new therapeutic strategies The ongoing research into this compound underscores its importance as a candidate for further exploration in both academic and industrial settings
1096942-33-4 (5-(2,5-Dichlorobenzoyl)-2,3-dihydro-1-benzofuran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)